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Compound of Interest

Compound Name: N-Nitroso-Vildagliptin
Cat. No.: B13581558
Get Quote
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For researchers, scientists, and drug development professionals, the accurate and precise
guantification of N-Nitroso-Vildagliptin, a potential genotoxic impurity, is of paramount
importance for ensuring the safety and quality of vildagliptin drug products. This guide provides
an objective comparison of analytical methodologies for the quantification of N-Nitroso-
Vildagliptin, with a focus on accuracy and precision, supported by experimental data.

Experimental Workflow for N-Nitroso-Vildagliptin
Quantification

The general workflow for the quantification of N-Nitroso-Vildagliptin in pharmaceutical
samples involves several key stages, from sample preparation to data analysis. A typical
workflow for a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is
illustrated below.
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Caption: Experimental workflow for N-Nitroso-Vildagliptin quantification.

Data Presentation: Comparison of Analytical
Methods

The following table summarizes the performance characteristics of a validated Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method specifically for N-Nitroso-
Vildagliptin and a representative High-Performance Liquid Chromatography with UV detection
(HPLC-UV) method for other nitrosamine impurities, which is included for comparative
purposes.

. HPLC-UV for other
LC-MS/MS for N-Nitroso- . .
Parameter . L. Nitrosamines
Vildagliptin .
(Representative Method)

Limit of Detection (LOD) 0.44 ppm[1] 0.011 - 0.018 pg/mL

Limit of Quantification (LOQ) 1.46 ppm[1] 0.021 - 0.028 pg/mL

o _ _ 83.3% - 101.8% at LOQ, 80%,
Data not explicitly available in

Accuracy (% Recovery) ] ) 100%, and 150%
provided snippets )
concentration levels

o Intermediate Precision: 6.90% Intraday Precision: < 2%,
Precision (%RSD) .
[1] Interday Precision: < 2%
Linearity (r?) >0.999 >0.999

Experimental Protocols
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LC-MS/MS Method for N-Nitroso-Vildagliptin
Quantification

This method is highly sensitive and specific for the quantification of N-Nitroso-Vildagliptin.

a) Sample Preparation:

Accurately weigh a suitable amount of the vildagliptin drug substance or powdered tablets.

Dissolve the sample in a pre-determined volume of a suitable diluent (e.g., methanol or
acetonitrile:water mixture).

Vortex and sonicate the sample to ensure complete dissolution of the analyte.

Centrifuge or filter the sample solution to remove any undissolved excipients.

Transfer the clear supernatant or filtrate into an HPLC vial for analysis.

b) Chromatographic Conditions:

e Column: A suitable reversed-phase column (e.g., C18, 150 x 4.6 mm, 3.5 pum).
e Mobile Phase A: 0.1% Formic acid in water.

» Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.

e Flow Rate: 0.5 mL/min.

« Injection Volume: 10 pL.

e Column Temperature: 40 °C.

o Gradient Program: A suitable gradient program to ensure the separation of N-Nitroso-
Vildagliptin from the parent drug and other impurities.

c) Mass Spectrometric Conditions:

« lonization Mode: Positive Electrospray lonization (ESI+).
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» Detection Mode: Multiple Reaction Monitoring (MRM).

 MRM Transitions: Specific precursor-to-product ion transitions for N-Nitroso-Vildagliptin
should be monitored for quantification and confirmation.

e Source Parameters: Optimized parameters for desolvation gas flow, nebulizer pressure, and
capillary voltage.

HPLC-UV Method for Nitrosamine Impurities
(Representative Method)

While not specific to N-Nitroso-Vildagliptin, this protocol for other nitrosamines illustrates a
more accessible but less sensitive alternative.

a) Sample Preparation:

e Accurately weigh the drug substance or powdered tablets.

Dissolve in a suitable diluent (e.g., a mixture of water and methanol).

Vortex and sonicate to aid dissolution.

Filter the solution through a 0.45 um nylon filter.

Inject the filtered solution into the HPLC system.

b) Chromatographic Conditions:

Column: Inertsil ODS 3V (250mm x 4.6mm, 5.0um) or equivalent.

Mobile Phase: A mixture of water and methanol (e.g., 60:40 v/v).

Flow Rate: 1.0 mL/min.

Detection Wavelength: A suitable UV wavelength for the detection of the target nitrosamines.

Injection Volume: 20 pL.
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e Column Temperature: Ambient or controlled.

c) Method Validation Parameters:

Specificity: Demonstrated by the absence of interfering peaks from the blank and placebo at
the retention time of the analytes.

» Linearity: Assessed by injecting a series of standard solutions at different concentrations to
establish a linear relationship between concentration and peak area.

o Accuracy: Determined by the recovery of a known amount of the impurity spiked into a
sample matrix.

o Precision: Evaluated by repeated injections of the same sample to determine the
repeatability (intraday precision) and intermediate precision (interday and inter-analyst
variability).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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